Cas no 2034378-28-2 (2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide)

• Product Name: 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide
• CAS No: 2034378-28-2
• MF: C₁₇H₁₅N₃O₂S₂
• MW: 357.449900865555
• CID: 6165335
• PubChem ID: 91813939
• Update Time: 2025-10-28

2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]pyridine-3-carboxamide
• 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide
• 2-(methylsulfanyl)-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}pyridine-3-carboxamide
• F6445-5009
• AKOS025315728
• 2034378-28-2

• Inchi： 1S/C17H15N3O2S2/c1-23-16-14(3-2-8-18-16)15(21)20-11-12-4-6-13(7-5-12)22-17-19-9-10-24-17/h2-10H,11H2,1H3,(H,20,21)
• InChI Key： MRTDYVBXAHWQKD-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1C=CC(=CC=1)OC1=NC=CS1)=O

Computed Properties

• Exact Mass: 357.06056908g/mol
• Monoisotopic Mass: 357.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide

Compound CAS No 2034378-28-2: 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide

The compound with CAS No 2034378-28-2, known as 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a nicotinamide backbone, a methylthio group, and a thiazole ring. These structural features contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The presence of the thiazole ring, a heterocyclic structure known for its stability and bioactivity, plays a crucial role in enhancing the compound's pharmacokinetic properties. Additionally, the methylthio group attached to the nicotinamide moiety introduces sulfur-based interactions, which can influence the compound's ability to bind to target proteins or enzymes.

One of the most intriguing aspects of this compound is its ability to interact with nicotinamide receptor systems. Nicotinamide, also known as niacinamide, is a well-known precursor to NAD+ (nicotinamide adenine dinucleotide), which is essential for cellular energy metabolism and redox homeostasis. By modifying the nicotinamide structure with specific functional groups, researchers have been able to explore novel therapeutic avenues. For instance, studies have shown that this compound may exhibit anti-inflammatory properties by modulating NAD+ metabolism and influencing downstream signaling pathways.

The integration of the thiazol-2-yloxy group into the benzyl side chain further enhances the compound's bioavailability and selectivity. Thiazole derivatives are widely recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The oxygen atom in the thiazol-2-yloxy group facilitates hydrogen bonding interactions, which can improve the compound's solubility and permeability across biological membranes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding sites on key enzymes and receptors, suggesting that this compound may serve as a lead molecule for drug development. For example, preliminary results indicate that it could inhibit certain kinases involved in inflammatory responses or cancer cell proliferation.

In terms of synthesis, the preparation of 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis typically begins with the preparation of the thiazole ring followed by its coupling with a benzyl group containing an oxygen atom. Subsequent steps involve introducing the methylthio group onto the nicotinamide backbone and finally coupling these fragments together under optimized conditions.

The characterization of this compound has been carried out using advanced analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure, purity, and crystalline form, ensuring that it meets rigorous quality control standards for use in preclinical studies.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound in various disease models. Its ability to modulate NAD+ metabolism suggests applications in conditions associated with oxidative stress and inflammation, such as neurodegenerative diseases or cardiovascular disorders. Furthermore, its selectivity for specific molecular targets makes it an attractive candidate for targeted therapies.

In conclusion, CAS No 2034378-28-2, or 2-(methylthio)-N-(4-(thiazol-2-yloxy)benzyl)nicotinamide, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising biological activity profiles derived from recent studies, positions it as a valuable tool in drug discovery efforts. As research continues to unravel its full potential, this compound holds great promise for contributing to innovative therapeutic solutions in the future.